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Compound of Interest

Compound Name: 1-Bromo-4-dodecylbenzene

Cat. No.: B146974

Essential Safety and Handling Guide for 1-Bromo-4-
dodecylbenzene

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Bromo-4-dodecylbenzene (CAS No. 126930-72-1), a compound used in various research and
development applications. Adherence to these procedures is vital for ensuring the safety of
laboratory personnel and the integrity of experimental work.

Chemical and Physical Properties

Property Value

Molecular Formula C18H29Br[1]

Molecular Weight 325.33 g/mol [1][2]

Appearance Colorless to very pale yellow, clear liquid
Purity 97%

Storage Temperature Room Temperature

Hazard Identification and Classification

1-Bromo-4-dodecylbenzene is classified as hazardous. The primary hazards associated with
this chemical are:
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Skin Irritation (Category 2): Causes skin irritation.[3]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[3]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[3]

Harmful if swallowed (Acute Toxicity, Oral - Category 4).
GHS Pictogram:

walt text

Signal Word: Warning[3]

Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

H302: Harmful if swallowed.

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

A systematic approach to handling 1-Bromo-4-dodecylbenzene is essential to minimize
exposure and ensure a safe laboratory environment.

Engineering Controls

e Work in a well-ventilated area.[3] The use of a chemical fume hood is strongly
recommended.

o Ensure that eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE)

The following personal protective equipment must be worn when handling this substance:

PPE Category Recommended Equipment

Chemical safety goggles or a face shield that
conforms to OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[4]

Eye and Face Protection

) ] Chemical-resistant gloves (e.qg., nitrile rubber), a
Skin Protection
lab coat, and closed-toe shoes.[5]

If working outside of a fume hood or if there is a
) ) risk of aerosolization, a NIOSH-approved
Respiratory Protection ) ) ] ] )
respirator with an organic vapor cartridge is

recommended.[5][6]

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Confirm the
functionality of the chemical fume hood and the accessibility of safety equipment.

o Dispensing: Carefully dispense the required amount of 1-Bromo-4-dodecylbenzene within
the fume hood. Avoid splashing or creating aerosols.

o During Use: Keep the container tightly closed when not in use.[3] Avoid contact with skin,
eyes, and clothing.[7] Do not breathe vapors or mists.[3]

e After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[3][4]

Emergency Procedures

« If on Skin: Immediately wash the affected area with plenty of soap and water.[3][4] If skin
irritation occurs, seek medical attention.[3] Contaminated clothing should be removed and
washed before reuse.[3]
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 If in Eyes: Rinse cautiously with water for several minutes.[3] Remove contact lenses, if
present and easy to do. Continue rinsing.[3] If eye irritation persists, get medical
advice/attention.[4]

e If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[3][4] Call a
poison center or doctor if you feel unwell.[4]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

Storage and Disposal Plan

Proper storage and disposal are critical to prevent environmental contamination and ensure
safety.

Storage

e Store in a cool, dry, and well-ventilated place.[3][7]
o Keep the container tightly closed and store in a locked-up location.[3][4]
» Store away from incompatible materials such as strong oxidizing agents.[8][9]

Disposal

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[3][4]

e Do not allow the product to enter drains.[6]

o Waste materials should be treated as hazardous waste and collected in a designated,
labeled, and sealed container.[5]

Workflow for Safe Handling of 1-Bromo-4-
dodecylbenzene
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Preparation
- Verify fume hood function
- Confirm emergency equipment access
- Don appropriate PPE

Proceed to handling

Handling in Fume Hood
- Dispense chemical carefully
- Avoid aerosol generation
- Keep container closed

After completing work \In case of spill or exposure

Post-Handling Procedures Emergency Response
- Thoroughly wash hands and exposed skin (If exposure occurs)

Store remaining chemical Dispose of waste

Proper Storage
- Cool, dry, well-ventilated area
- Tightly sealed container
- Store locked up

Waste Disposal

- Collect in labeled, sealed container
- Dispose as hazardous waste via approved facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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